Cas no 2034340-40-2 (N-[2-(5-acetylthiophen-2-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide)

• Product Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide
• CAS No: 2034340-40-2
• MF: C₁₆H₁₈FNO₄S₂
• MW: 371.446825504303
• CID: 5551528
• PubChem ID: 91817420
• Update Time: 2025-06-26

N-[2-(5-acetylthiophen-2-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-acetylthiophen-2-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide
• 2034340-40-2
• F6518-2386
• N-(2-(5-acetylthiophen-2-yl)ethyl)-4-ethoxy-3-fluorobenzenesulfonamide
• N-[2-(5-acetylthiophen-2-yl)ethyl]-4-ethoxy-3-fluorobenzenesulfonamide
• AKOS025324741

• Inchi： 1S/C16H18FNO4S2/c1-3-22-15-6-5-13(10-14(15)17)24(20,21)18-9-8-12-4-7-16(23-12)11(2)19/h4-7,10,18H,3,8-9H2,1-2H3
• InChI Key： QKWSGAQPKURRFK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NCCC1=CC=C(C(C)=O)S1)(=O)=O

Computed Properties

• Exact Mass: 371.06612856g/mol
• Monoisotopic Mass: 371.06612856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide

N-[2-(5-Acetylthiophen-2-yl)ethyl]-4-Ethoxy-3-Fluorobenzene-1-Sulfonamide: A Comprehensive Overview

N-[2-(5-Acetylthiophen-2-yl)ethyl]-4-Ethoxy-3-Fluorobenzene-1-Sulfonamide, identified by the CAS registry number 2034340-40-2, is a complex organic compound with significant potential in various fields, particularly in pharmaceutical and material science applications. This compound is characterized by its unique structure, which includes a thiophene ring, an ethoxy group, and a sulfonamide moiety, making it a versatile molecule for research and development.

The molecular structure of this compound is intriguing due to the presence of multiple functional groups that contribute to its chemical reactivity and biological activity. The 5-acetylthiophen moiety is known for its aromatic stability and potential as a bioisostere in drug design, while the ethoxy group enhances solubility and bioavailability. The sulfonamide group is widely recognized for its role in modulating pharmacokinetic properties and receptor interactions.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that sulfonamides can serve as effective inhibitors of certain enzymes, potentially leading to new treatments for diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and functional group transformations. The integration of thiophene derivatives into larger molecules has been a focus of organic synthesis research, driven by their unique electronic properties and compatibility with various reaction conditions.

The application of this compound extends beyond pharmaceuticals; it has also shown promise in material science as a precursor for advanced polymers and nanomaterials. Its ability to form stable bonds with other molecules makes it a valuable component in the design of high-performance materials.

In conclusion, N-[2-(5-Acetylthiophen-2-yl)ethyl]-4-Ethoxy-3-Fluorobenzene-1-Sulfonamide represents a fascinating example of how complex organic molecules can be tailored for specific applications. With ongoing advancements in synthetic chemistry and material science, this compound is likely to play an increasingly important role in both academic research and industrial development.